Cas no 33375-68-7 (L-Cysteine,S-[(acetylamino)methyl]-, methyl ester, hydrochloride (1:1))

• Product Name: L-Cysteine,S-[(acetylamino)methyl]-, methyl ester, hydrochloride (1:1)
• CAS No: 33375-68-7
• MF: C₇H₁₅ClN₂O₃S
• MW: 242.723599672318
• CID: 322205
• PubChem ID: 56843181
• Update Time: 2025-04-19

L-Cysteine,S-[(acetylamino)methyl]-, methyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,S-[(acetylamino)methyl]-, methyl ester, hydrochloride (1:1)
• methyl (2R)-3-(acetamidomethylsulfanyl)-2-aminopropanoate,hydrochloride
• methyl (2R)-2-(acetamidomethylamino)-3-sulfanyl-propanoate hydrochloride
• Methyl S-(acetamidomethyl)-L-cysteinate monohydrochloride
• L-Cysteine,S-[(acetylamino)methyl]-,methylester,hydrochloride(1:1)
• methyl (2R)-3-(acetamidomethylsulfanyl)-2-aminopropanoate;hydrochloride
• L-Cysteine, S-[(acetylamino)methyl]-, methyl ester, hydrochloride (1:1)
• DTXSID00186999
• EINECS 251-486-8
• 33375-68-7

• Inchi： 1S/C7H14N2O3S.ClH/c1-5(10)9-4-13-3-6(8)7(11)12-2;/h6H,3-4,8H2,1-2H3,(H,9,10);1H/t6-;/m0./s1
• InChI Key： SWGUWWDKZWLJLN-RGMNGODLSA-N
• SMILES： Cl.S(CNC(C)=O)C[C@@H](C(=O)OC)N

Computed Properties

• Exact Mass: 242.04935
• Monoisotopic Mass: 242.0491912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Boiling Point: 409.6°Cat760mmHg
• Flash Point: 201.5°C
• PSA: 81.42